1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide

• IUPAC Name: 1-(6-imidazol-1-ylpyrimidin-4-yl)-N-(2-oxochromen-3-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C20H16N6O3/c27-19(24-15-7-13-3-1-2-4-16(13)29-20(15)28)14-9-26(10-14)18-8-17(22-11-23-18)25-6-5-21-12-25/h1-8,11-12,14H,9-10H2,(H,24,27)
• InChI Key: ANYKWTQSPWAARY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)N3C=CN=C3)C(=O)NC4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C20H16N6O3
• Molecular Weight: 388.4 g/mol

Description

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C20H16N6O3 and its molecular weight is 388.387. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Various synthesis techniques have been developed for compounds with structures similar to "1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide". These techniques often involve the condensation of intermediates like cyanoacetamide, salicylaldehydes, and thiosemicarbazones (Ravindernath et al., 2013), (Azab & Latif, 2012).

• Chemical Modifications : Research has shown that modifying the structure of compounds related to "this compound" can be effective in reducing metabolism by enzymes like aldehyde oxidase, which is crucial for pharmaceutical applications (Linton et al., 2011).

Biological Activities

• Antimicrobial Activity : Some compounds structurally similar to the subject compound have demonstrated antimicrobial properties. This includes activity against bacteria like Bacillus subtilis, Staphylococcus aureus, and Escherichia coli (Vijaya Laxmi et al., 2012).

• Antioxidant Properties : Studies have reported that related compounds exhibit antioxidant properties, which can be beneficial in various therapeutic applications (Saundane et al., 2015).

• Anticancer Potential : Certain derivatives have shown potential in anticancer applications, particularly in inhibiting the growth of breast cancer cells (Abd El Ghani et al., 2022).

• Antitumor and Antioxidant Agents : Compounds with similar structures have been evaluated for their antitumor and antioxidant activities, indicating their potential in cancer therapy (Hamama et al., 2013).

• Antimicrobial Hybrid Molecules : Hybrid molecules containing pyrimidine-based imidazole scaffolds, structurally related to the subject compound, have shown significant antimicrobial activity (Desai et al., 2014).